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Compound of Interest

Compound Name: PBD-150

Cat. No.: B15619136 Get Quote

For immediate use by researchers, scientists, and drug development professionals, this

document provides essential safety and logistical information for the proper disposal of PBD-
150, a glutaminyl cyclase (QC) inhibitor. Adherence to these procedures is critical for

maintaining a safe laboratory environment and ensuring regulatory compliance. PBD-150,

identified by CAS number 790663-33-1, is a potent research chemical used in studies related

to Alzheimer's disease.[1][2][3]

Immediate Safety Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE). The nature of PBD-150 as a bioactive small molecule

necessitates caution to avoid accidental exposure.

Required PPE:

Nitrile gloves

Safety glasses or goggles

Laboratory coat

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation risk.
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Chemical and Physical Properties of PBD-150
A clear understanding of the substance's properties is fundamental to its safe handling and

disposal.

Property Value

CAS Number 790663-33-1

Molecular Formula C₁₅H₂₀N₄O₂S

Molecular Weight 320.41 g/mol

Appearance Solid (Light brown to brown powder)

Solubility Soluble in DMSO

Data sourced from MedChemExpress and ProbeChem.[1][2]

Step-by-Step Disposal Protocol
The disposal of PBD-150 must be handled in accordance with local, state, and federal

regulations for chemical waste. The following protocol provides a general framework; always

consult your institution's Environmental Health & Safety (EH&S) department for specific

requirements.

Step 1: Decontamination of Labware and Surfaces

Glassware and Equipment: All labware (e.g., flasks, beakers, spatulas) that has come into

contact with PBD-150 should be decontaminated. Rinse items with a suitable solvent, such

as ethanol or isopropanol, to remove any residual compound. The solvent rinse should be

collected and disposed of as chemical waste. Following the solvent rinse, wash the labware

with soap and water.

Surfaces: Wipe down any surfaces, including benchtops and fume hood interiors, with a

solvent-soaked cloth. Dispose of the cloth as solid chemical waste.

Step 2: Management of Unused PBD-150
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Pure Compound: Unused or expired PBD-150 powder should be disposed of in its original

container or a clearly labeled, sealed waste container. Do not mix with other waste streams

unless explicitly permitted by your institution's EH&S guidelines.

Solutions: Solutions of PBD-150, such as those dissolved in DMSO, must be collected in a

designated, sealed, and clearly labeled hazardous waste container. Do not dispose of these

solutions down the drain.

Step 3: Segregation and Labeling of Waste

Solid Waste: This category includes contaminated PPE (gloves, etc.), weigh boats, and

absorbent materials used for cleaning spills. Place these items in a dedicated, sealed plastic

bag or container labeled "Hazardous Solid Waste - PBD-150."

Liquid Waste: Collect all liquid waste containing PBD-150, including experimental residues

and solvent rinses, in a compatible, leak-proof container. The container must be clearly

labeled with "Hazardous Liquid Waste," the full chemical name "PBD-150," and the solvent

used (e.g., DMSO).

Step 4: Storage and Final Disposal

Store all PBD-150 waste containers in a designated, secure secondary containment area

away from incompatible materials.

Arrange for pickup and final disposal by your institution's certified hazardous waste

management service.

A Safety Data Sheet (SDS) for PBD-150 with CAS number 790663-33-1 advises disposing of

the contents and container in accordance with local regulations.[4]

Experimental Workflow & Disposal Pathway
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of PBD-150 and associated materials.
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Caption: PBD-150 Disposal Workflow.
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This guide is intended to supplement, not replace, your institution's specific safety and disposal

protocols. Always prioritize safety and regulatory compliance in your laboratory operations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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